Cas no 791746-16-2 (L-Cysteine, 2-methyl-,methyl ester)

• Product Name: L-Cysteine, 2-methyl-,methyl ester
• CAS No: 791746-16-2
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 555730
• PubChem ID: 11829615
• Update Time: 2025-06-07

L-Cysteine, 2-methyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, 2-methyl-,methyl ester
• L-Cysteine, 2-methyl-, methyl ester (9CI)
• Cysteine,2-methyl-,methyl ester(9ci)
• 2-methylcysteine methyl ester
• methyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate
• SCHEMBL3874819
• 791746-16-2
• EN300-7633761
• 778548-47-3
• KHCNYFGFJOBTEL-YFKPBYRVSA-N

• Inchi： 1S/C5H11NO2S/c1-5(6,3-9)4(7)8-2/h9H,3,6H2,1-2H3/t5-/m0/s1
• InChI Key： KHCNYFGFJOBTEL-YFKPBYRVSA-N
• SMILES： SC[C@](C(=O)OC)(C)N

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.3Ų

Additional information on L-Cysteine, 2-methyl-,methyl ester

L-Cysteine, 2-methyl-,methyl ester (CAS No. 791746-16-2): A Comprehensive Overview in Modern Chemical Biology

L-Cysteine, 2-methyl-,methyl ester, identified by its CAS number 791746-16-2, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This derivative of L-cysteine features a methyl ester group at the 2-position, which imparts unique chemical properties and biological activities. The introduction of this methyl ester modification enhances the solubility and stability of the compound, making it a valuable tool in various biochemical applications.

The< strong>L-Cysteine, 2-methyl-,methyl ester molecule is characterized by its thiol group, which is crucial for its role in biological systems. The thiol group participates in numerous enzymatic reactions and is essential for the formation of disulfide bonds in proteins. The presence of the methyl ester group at the 2-position modifies the reactivity of the thiol group, allowing for tailored applications in drug design and synthesis.

In recent years, L-Cysteine, 2-methyl-,methyl ester has been extensively studied for its potential applications in drug development. Its ability to act as a precursor in the synthesis of more complex molecules makes it a versatile intermediate in organic synthesis. Additionally, the compound's stability under various conditions enhances its utility in industrial and laboratory settings.

One of the most notable applications of L-Cysteine, 2-methyl-,methyl ester is in the field of protein purification and modification. The thiol group can be selectively modified or reacted with other molecules, enabling researchers to tailor protein function for specific applications. This property has been exploited in the development of novel biomaterials and therapeutic agents.

Recent studies have also highlighted the role of L-Cysteine, 2-methyl-,methyl ester in cellular signaling pathways. The compound has been shown to influence redox homeostasis, which is critical for maintaining cellular health. By modulating thiol-disulfide exchange reactions, this derivative can affect various biological processes, including stress response and apoptosis.

The< strong>methyl ester functionality of L-Cysteine, 2-methyl-,methyl ester contributes to its unique reactivity and makes it a valuable building block in synthetic chemistry. This modification allows for selective functionalization and integration into larger molecular frameworks, facilitating the development of new drugs and biochemical probes.

In conclusion, L-Cysteine, 2-methyl-,methyl ester (CAS No. 791746-16-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies and biomaterials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.